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Compound of Interest

Compound Name: 3-Bromo-2-methylphenol

Cat. No.: B2813115 Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 3-Bromo-2-
methylphenol (CAS No. 7766-23-6), a key intermediate in the synthesis of pharmaceuticals

and other fine chemicals.[1] A multi-technique approach employing Nuclear Magnetic

Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass

Spectrometry (MS) is essential for the unambiguous structural confirmation and purity

assessment of this molecule. This document is intended for researchers and professionals in

drug development and chemical synthesis, offering both foundational principles and field-

proven insights into the interpretation of the spectral data.

Molecular Structure and Analytical Strategy
The structural integrity of a synthetic intermediate is paramount to the success of a multi-step

synthesis. For 3-Bromo-2-methylphenol, a substituted aromatic compound, each

spectroscopic technique provides a unique piece of the structural puzzle.

NMR Spectroscopy (¹H and ¹³C): Reveals the carbon-hydrogen framework, including the

number of unique proton and carbon environments, their connectivity, and the electronic

effects of the substituents (-OH, -Br, -CH₃) on the aromatic ring.

FT-IR Spectroscopy: Identifies the functional groups present in the molecule by detecting

their characteristic vibrational frequencies. For this molecule, we anticipate signals for the

hydroxyl group, the aromatic ring, and the carbon-halogen bond.
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Mass Spectrometry: Determines the molecular weight and provides information about the

molecule's fragmentation pattern, which can further confirm its structure. The presence of

bromine, with its distinct isotopic signature, is a key feature to be observed.

The following workflow diagram illustrates the logical process for comprehensive spectroscopic

analysis.
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Analytical Workflow

Data Interpretation & Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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